2-(4-chloro-2-fluorophenyl)-N-ethylacetamide

• IUPAC Name: 2-(4-chloro-2-fluorophenyl)-N-ethylacetamide
• InChI: InChI=1S/C10H11ClFNO/c1-2-13-10(14)5-7-3-4-8(11)6-9(7)12/h3-4,6H,2,5H2,1H3,(H,13,14)
• InChI Key: MQZNIKHUOWIVJK-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)CC1=C(C=C(C=C1)Cl)F
• Molecular Formula: C10H11ClFNO
• Molecular Weight: 215.65 g/mol

Description

Synthesis Analysis

The synthesis of acetamide derivatives involves several chemical reactions, including the reaction of aniline with POCl3 in acetate to produce N-(2,6-dichloro-4-thrifloromethylphenyl)acetamide, demonstrating a typical pathway for synthesizing related compounds through halogenation and acetylation processes (Ping, 2007).

Molecular Structure Analysis

The molecular structure and conformation studies of related acetamides, such as 2-fluoro- and 2-chloroacetamide, provide insights into the planarity and dihedral angles of the acetamide backbone. These analyses are crucial for understanding the stereochemical preferences and electronic properties of the compound, offering a foundation for the molecular structure analysis of 2-(4-chloro-2-fluorophenyl)-N-ethylacetamide (Samdal & Seip, 1979).

Chemical Reactions and Properties

Chemical reactions involving acetamide derivatives are diverse, including halogenation, acetylation, and nucleophilic substitution. The chemical properties of these compounds are significantly influenced by the presence of halogen atoms, which can affect their reactivity and interaction with various reagents. Studies on related compounds, such as the synthesis of N-(3-chloro-4-flurophenyl)-2-(5-((3-(4-hydroxy-2, 2-dimethyl-2,3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamides, highlight the complex nature of these reactions and the potential for generating a wide range of derivatives (Sunder & Maleraju, 2013).

Physical Properties Analysis

The physical properties of acetamide derivatives, such as solubility, melting point, and crystalline structure, are essential for their application in various fields. The crystal structure analysis of related compounds, such as ethyl 2-amino-4-(4-fluorophenyl)-6-phenylcyclohexa-1,3-diene-1-carboxylate, provides valuable information on the molecular packing, intermolecular interactions, and stability of these materials (Sapnakumari et al., 2014).

Mechanism of Action

The mechanism of action of a compound depends on its intended use, which isn’t specified here. If it’s intended as a drug, its mechanism of action would depend on the specific biological target it interacts with.

Future Directions

The future directions for research on this compound would depend on its intended applications. If it’s a potential drug, further studies could involve in-depth biological testing and clinical trials.